Cas no 1429913-43-8 (Benzyl (3,3-difluoro-2-hydroxypropyl)carbamate)

• Product Name: Benzyl (3,3-difluoro-2-hydroxypropyl)carbamate
• CAS No: 1429913-43-8
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• MDL: MFCD16620629
• CID: 4604136
• PubChem ID: 86731692
• Update Time: 2025-05-26

Benzyl (3,3-difluoro-2-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 3-(Cbz-amino)-1,1-difluoro-2-propanol
• benzyl (3,3-difluoro-2-hydroxypropyl)carbamate
• AQKIHSUGEPUAMZ-UHFFFAOYSA-N
• SY096621
• benzyl N-(3,3-difluoro-2-hydroxypropyl)carbamate
• SB85758
• MFCD16620629
• DB-203868
• F51405
• 1429913-43-8
• AKOS027338119
• EN300-7085778
• CS-12573
• Benzyl (3,3-difluoro-2-hydroxypropyl)carbamate

• MDL： MFCD16620629
• Inchi： 1S/C11H13F2NO3/c12-10(13)9(15)6-14-11(16)17-7-8-4-2-1-3-5-8/h1-5,9-10,15H,6-7H2,(H,14,16)
• InChI Key： AQKIHSUGEPUAMZ-UHFFFAOYSA-N
• SMILES： FC(C(CNC(=O)OCC1C=CC=CC=1)O)F

Computed Properties

• Exact Mass: 245.08634960g/mol
• Monoisotopic Mass: 245.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 1.7

Additional information on Benzyl (3,3-difluoro-2-hydroxypropyl)carbamate

Research Brief on Benzyl (3,3-difluoro-2-hydroxypropyl)carbamate (CAS: 1429913-43-8): Recent Advances and Applications

Benzyl (3,3-difluoro-2-hydroxypropyl)carbamate (CAS: 1429913-43-8) is a fluorinated carbamate derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique difluorinated hydroxypropyl moiety, has been explored as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and prodrug strategies. Recent studies have highlighted its role in the development of novel therapeutics, including protease inhibitors and antimicrobial agents.

One of the most notable advancements involving Benzyl (3,3-difluoro-2-hydroxypropyl)carbamate is its application in the design of irreversible inhibitors for serine hydrolases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for covalent inhibitors, leveraging the reactivity of the carbamate group to target active-site residues. The study reported enhanced selectivity and potency in inhibiting enzymes such as fatty acid amide hydrolase (FAAH), which is implicated in pain and inflammation pathways.

In addition to its role in enzyme inhibition, this compound has been investigated for its potential in prodrug design. Researchers have exploited the difluoro-hydroxypropyl motif to improve the pharmacokinetic properties of drug candidates, particularly in enhancing membrane permeability and metabolic stability. A recent preprint on bioRxiv detailed the synthesis of prodrugs derived from Benzyl (3,3-difluoro-2-hydroxypropyl)carbamate, showing promising results in preclinical models of cancer and infectious diseases.

The synthetic accessibility of Benzyl (3,3-difluoro-2-hydroxypropyl)carbamate has also been a focus of recent research. A 2024 paper in Organic Letters described an optimized, scalable route for its preparation, emphasizing green chemistry principles. The authors reported high yields and minimal byproducts, making it a viable candidate for industrial-scale production. This advancement is expected to facilitate further exploration of its applications in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as off-target effects and metabolic degradation need to be addressed through structural optimization. Ongoing research is exploring modifications to the carbamate and difluorinated segments to improve selectivity and stability. Collaborative efforts between academic and industrial researchers are likely to accelerate progress in this area.

In conclusion, Benzyl (3,3-difluoro-2-hydroxypropyl)carbamate (CAS: 1429913-43-8) represents a versatile and promising building block in medicinal chemistry. Its applications span enzyme inhibition, prodrug development, and beyond, with recent studies underscoring its potential to address unmet medical needs. Continued research and optimization will be critical to unlocking its full therapeutic potential.